molecular formula C15H20ClNO3 B8542205 (4-Chloro-3-formyl-benzyl)-ethyl-carbamic acid tert-butyl ester

(4-Chloro-3-formyl-benzyl)-ethyl-carbamic acid tert-butyl ester

Cat. No.: B8542205
M. Wt: 297.78 g/mol
InChI Key: HBKYBUVBEBPXEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chloro-3-formyl-benzyl)-ethyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H20ClNO3 and its molecular weight is 297.78 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H20ClNO3

Molecular Weight

297.78 g/mol

IUPAC Name

tert-butyl N-[(4-chloro-3-formylphenyl)methyl]-N-ethylcarbamate

InChI

InChI=1S/C15H20ClNO3/c1-5-17(14(19)20-15(2,3)4)9-11-6-7-13(16)12(8-11)10-18/h6-8,10H,5,9H2,1-4H3

InChI Key

HBKYBUVBEBPXEC-UHFFFAOYSA-N

Canonical SMILES

CCN(CC1=CC(=C(C=C1)Cl)C=O)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

MnO2 (475 mg, 4.92 mmol) was added to a sol. of (4-chloro-3-hydroxymethyl-benzyl)-ethyl-carbamic acid tert-butyl ester (295 mg, 0.984 mmol) in CH3CN (20 mL). The mixture was stirred at rt for 5 h and MnO2 (475 mg, 0.984 mmol) was added again. The mixture was stirred for 1 h, and the mixture was filtered over Celite, and washed with CH3CN and CH2Cl2. Evaporation of the solvents under reduced pressure yielded the crude title compound (240 mg, 82%) that was used further without purification. LC-MS: tR=1.02 min.
Name
(4-chloro-3-hydroxymethyl-benzyl)-ethyl-carbamic acid tert-butyl ester
Quantity
295 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
475 mg
Type
catalyst
Reaction Step One
Name
Quantity
475 mg
Type
catalyst
Reaction Step Two

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